Cas no 143680-74-4 (Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI))
143680-74-4 structure
Product Name:Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
CAS No:143680-74-4
MF:C14H24N2O6
MW:316.350164413452
CID:220411
PubChem ID:5747397
Update Time:2025-04-19
Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
- (2S)-2-[[8-[[(1S)-1-carboxyethyl]amino]-8-oxooctanoyl]amino]propanoic acid
- DL-Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis-
- BRN 5826795
- N,N'-(1,8-Dioxo-1,8-octanediyl)bis-DL-alanine
- DTXSID80162493
- DL-Alanine, N,N'-(1,8-dioxo-1,8-octanediyl)bis-
- 143680-74-4
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- Inchi: 1S/C14H24N2O6/c1-9(13(19)20)15-11(17)7-5-3-4-6-8-12(18)16-10(2)14(21)22/h9-10H,3-8H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t9-,10-/m0/s1
- InChI Key: ISSFNVVYYLDNEF-UWVGGRQHSA-N
- SMILES: O=C(CCCCCCC(N[C@H](C(=O)O)C)=O)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 316.163437
- Monoisotopic Mass: 316.163437
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133
- XLogP3: 0.5
Experimental Properties
- Density: 1.209
- Boiling Point: 672.5°C at 760 mmHg
- Flash Point: 360.5°C
- Refractive Index: 1.502
Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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